2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C19H20FN5O3/c1-12-10-16(24-28-12)21-17(26)11-25-8-6-14(7-9-25)19-23-22-18(27-19)13-2-4-15(20)5-3-13/h2-5,10,14H,6-9,11H2,1H3,(H,21,24,26)
• InChI Key: BMSPPIHXVHWTPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2CCC(CC2)C3=NN=C(O3)C4=CC=C(C=C4)F
• Molecular Formula: C19H20FN5O3
• Molecular Weight: 385.4 g/mol

Description

2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H20FN5O3 and its molecular weight is 385.399. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Applications

The synthesis and evaluation of various derivatives of 1,3,4-oxadiazole, which include structures similar to the compound , have shown significant potential in antimicrobial and antibacterial activities. For instance, studies have synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, demonstrating moderate to potent inhibitory effects against various bacterial strains, including Gram-negative and Gram-positive bacteria. These findings suggest that modifications in the molecular structure can enhance antimicrobial potency, offering a pathway for developing new antibiotics (Kashif Iqbal et al., 2017; H. Khalid et al., 2016).

Potential in Antipsychotic and Procognitive Treatments

A specific derivative closely related to the mentioned compound, identified as ADX47273, has shown promising results as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGlu5). This modulation is associated with potential antipsychotic-like and procognitive activities, indicating the compound's utility in treating neurological conditions such as schizophrenia. The compound's ability to enhance N-methyl-D-aspartate (NMDA) receptor function underscores its therapeutic potential in cognitive and psychiatric disorders (F. Liu et al., 2008).

Anticancer Activity

Compounds incorporating elements of the structure have been explored for their anticancer properties. For example, novel fluoro-substituted compounds have demonstrated anti-lung cancer activity, highlighting the potential of fluoro derivatives in oncology. The introduction of fluorine atoms into the molecular structure can significantly impact the compound's biological activity, offering avenues for the development of new cancer therapies (A. G. Hammam et al., 2005).